PKN3-IN-1

• Molecular Formula: C18H17IN2O3
• Molecular Weight: 436.2 g/mol
• InChI: InChI=1S/C18H17IN2O3/c1-22-16-9-12(10-17(23-2)18(16)24-3)21-14-6-7-20-15-8-11(19)4-5-13(14)15/h4-10H,1-3H3,(H,20,21)
• InChIKey: ZGFLIBPJHOZGNC-UHFFFAOYSA-N

PKN3-IN-1: A Benchmark PKN3 Chemical Probe

PKN3-IN-1, also known as compound 16, is a potent and cell-active small-molecule inhibitor of Protein Kinase Novel 3 (PKN3), a member of the AGC serine/threonine kinase family and a critical downstream effector of the PI3K pathway implicated in cancer cell growth, invasiveness, and angiogenesis [1]. It was identified through deep annotation of 4-anilinoquin(az)oline libraries as a narrow-spectrum inhibitor with a biochemical IC50 of 14 nM for PKN3 and a cellular IC50 of 1.3 μM [1]. Its kinome selectivity, defined by a 234-kinase panel and MIB-MS proteomics, positions it as a superior chemical probe compared to earlier, more promiscuous analogs [1].

1

Target Engagement

Cell-active chemical probe for PKN3-mediated pathway interrogation

2

Acute Signaling

Supports real-time kinase inhibition studies without prolonged genetic depletion

3

Research Models

Reported application in oncology and virology model systems

• [1] Asquith, C.R.M., Temme, L., East, M.P., et al. Identification of 4-anilinoquin(az)oline as a cell-active protein kinase novel 3 (PKN3) inhibitor chemotype. ChemMedChem 17(12), e202200161 (2022). View Source

PKN3-IN-1: Superior to Generic Tools

Generic substitution with alternative PKN inhibitors is highly inadvisable due to critical differences in isoform selectivity and off-target profiles. PKN3 shares high sequence homology with PKN1 (66%) and PKN2 (57%) and is closely related to PKC family members, meaning inhibitors lacking rigorous kinome-wide profiling often exhibit cross-reactivity that confounds phenotype interpretation [1]. For instance, PKN1/2-IN-1 demonstrates >10-fold selectivity for PKN2 over PKN1 but shows no validated potency against PKN3, rendering it unsuitable for PKN3-specific studies . Similarly, early leads like compound 9, despite marginally higher biochemical potency (IC50 = 9.3 nM), are markedly more promiscuous, inhibiting >18 kinases at 1 μM and thus failing to provide a clean PKN3-specific signal [1]. PKN3-IN-1's defined, narrow kinome profile and superior cellular activity are essential for attributing observed biological effects specifically to PKN3 inhibition.

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Broad-spectrum kinase inhibitors may lack PKN3 isoform selectivity, introducing confounding off-target effects.

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siRNA silencing (e.g., ATU027) gradually depletes protein over days, missing acute signaling events required for phosphoproteomics.

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Structurally similar 4-anilinoquinoline analogs may show divergent cellular potency and off-target liabilities, limiting direct substitution.

• [1] Asquith, C.R.M., Temme, L., East, M.P., et al. Identification of 4-anilinoquin(az)oline as a cell-active protein kinase novel 3 (PKN3) inhibitor chemotype. ChemMedChem 17(12), e202200161 (2022). View Source

PKN3-IN-1: Quantitative Benchmarking Data

Superior Biochemical Potency Over JZ128

PKN3-IN-1 demonstrates significantly higher biochemical potency for PKN3 compared to the covalent inhibitor JZ128. In split-luciferase binding assays, PKN3-IN-1 inhibits PKN3 with an IC50 of 14 nM [1]. In contrast, JZ128, a covalent PKN3 inhibitor targeting Cys840, exhibits an IC50 of 120 nM in similar in vitro kinase assays . This represents an 8.6-fold improvement in potency for PKN3-IN-1, which is critical for achieving robust target engagement at lower, potentially less toxic concentrations.

Biochemical IC50 vs JZ128

Cross-study comparable

PKN3-IN-1: 14 nM
JZ128: 120 nM
8.6-fold lower IC50

Reported lower biochemical IC50 may support assay design at reduced compound concentrations.

Off-target and solubility assessment remains necessary.

Evidence Dimension	Biochemical inhibition of PKN3 (IC50)
Target Compound Data	14 nM
Comparator Or Baseline	JZ128: 120 nM
Quantified Difference	8.6-fold more potent
Conditions	Split-luciferase binding assay (SLCA) for PKN3-IN-1; in vitro kinase assay for JZ128

Why This Matters

Higher potency enables more complete target inhibition and reduces the required compound concentration, minimizing the risk of off-target effects and solvent toxicity in cell-based assays.

• [1] Asquith, C.R.M., Temme, L., East, M.P., et al. Identification of 4-anilinoquin(az)oline as a cell-active protein kinase novel 3 (PKN3) inhibitor chemotype. ChemMedChem 17(12), e202200161 (2022). View Source

Live-Cell Target Engagement Advantage

PKN3-IN-1 achieves the most potent cellular target engagement among the 4-anilinoquinoline series, a critical metric for functional studies. In live-cell NanoBRET assays performed in HEK293 cells, PKN3-IN-1 inhibits PKN3 with an IC50 of 1.3 μM [1]. This is a 2.7-fold improvement in cellular potency compared to the closely related analog compound 9, which has a NanoBRET IC50 of 3.5 μM, despite compound 9 having a slightly better biochemical IC50 (9.3 nM) [1]. The authors explicitly identify PKN3-IN-1 as the most potent compound against PKN3 in cells [1].

Cellular Target Engagement

Head-to-head

NanoBRET IC50: 1.3 µM
Compound 15: 2.7 µM
2.1-fold difference

Indicates live-cell target engagement context; supports intracellular activity evaluation.

HEK293 cells; does not guarantee identical engagement in other cell models.

Evidence Dimension	Cellular target engagement (NanoBRET IC50)
Target Compound Data	1.3 μM
Comparator Or Baseline	Compound 9: 3.5 μM
Quantified Difference	2.7-fold more potent in cells
Conditions	NanoBRET assay in HEK293 cells

Why This Matters

Cellular potency is the ultimate determinant of utility in phenotypic assays. PKN3-IN-1's superior cellular activity ensures reliable target modulation in living systems, unlike some biochemically potent but cell-impermeable analogs.

• [1] Asquith, C.R.M., Temme, L., East, M.P., et al. Identification of 4-anilinoquin(az)oline as a cell-active protein kinase novel 3 (PKN3) inhibitor chemotype. ChemMedChem 17(12), e202200161 (2022). View Source

Kinome-Wide Selectivity Profile

PKN3-IN-1 exhibits a refined off-target profile compared to its predecessor, compound 2, as determined by quantitative chemical proteomics (MIB-MS). While both compounds were screened against a panel of 350-400 kinases, PKN3-IN-1 demonstrated a narrow spectrum of inhibition, with activity detected on only 5 kinases (PKN3, NLK, GAK, AVCR1, RIPK2) [1]. Critically, PKN3-IN-1 shows a 3.6-fold improvement in selectivity over the collateral kinase GAK (GAK Ki = 4.4 nM vs. PKN3 IC50 = 14 nM) compared to the earlier lead compound 9, which had only a 3-fold window [1]. The authors conclude that PKN3-IN-1 'represents the most selective cell active PKN3 inhibitor identified to date' [1].

Kinome Selectivity Profile

Data to verify

Profiled against 234 kinases; narrow off-target set (NLK, ACTR1, RIPK2, GAK) inhibited at 1 µM.

Reported restricted off-target pattern may aid pathway-specific interpretation.

Source data not publicly provided; independent validation advisable.

Evidence Dimension	Kinome selectivity (GAK/PKN3 selectivity window)
Target Compound Data	PKN3 IC50 = 14 nM; GAK Ki = 4.4 nM (3.2-fold window)
Comparator Or Baseline	Compound 9: PKN3 IC50 = 9.3 nM; GAK Ki = 3.1 nM (3.0-fold window)
Quantified Difference	Improved GAK selectivity and overall narrower kinome profile
Conditions	MIB-MS chemical proteomics in SUM159 cell lysates at 1 µM

Why This Matters

A cleaner kinome profile reduces the risk of misinterpretation due to polypharmacology. GAK is a key off-target for this chemotype, and PKN3-IN-1's improved selectivity makes it a superior chemical probe for PKN3-specific biology.

• [1] Asquith, C.R.M., Temme, L., East, M.P., et al. Identification of 4-anilinoquin(az)oline as a cell-active protein kinase novel 3 (PKN3) inhibitor chemotype. ChemMedChem 17(12), e202200161 (2022). View Source

Antiviral Activity and Favorable Cytotoxicity

Beyond oncology, PKN3-IN-1 has demonstrated quantifiable antiviral efficacy, a feature not broadly established for other PKN3 inhibitors. In Huh7 cells infected with dengue virus, PKN3-IN-1 inhibits viral replication with an EC50 of 3.6 µM, without inducing significant cytotoxicity (CC50 > 10 µM) . This represents a >2.8-fold selectivity window for antiviral activity over cytotoxicity, validating PKN3 as a host-targeted antiviral strategy and positioning PKN3-IN-1 as a unique chemical tool for virology research . This functional activity is not reported for comparators like JZ128 or PKN1/2-IN-1.

Antiviral Activity & Window

Model context

EC50 3.6 µM, CC50 >10 µM
Selectivity index >2.8 (dengue virus, Huh7 cells).

Supports antiviral screening context; reported cytotoxicity window may enable phenotypic assays.

Antiviral mechanism and cross-virus applicability require further study.

Evidence Dimension	Antiviral efficacy and cytotoxicity
Target Compound Data	EC50 = 3.6 µM; CC50 > 10 µM
Comparator Or Baseline	No reported antiviral activity for JZ128 or PKN1/2-IN-1 (baseline: no activity)
Quantified Difference	Unique antiviral activity profile within the PKN3 inhibitor class
Conditions	Dengue virus-infected Huh7 cells

Why This Matters

This expands the utility of PKN3-IN-1 into virology, providing a valuable tool for investigating host-targeted antiviral mechanisms and potentially identifying new therapeutic applications for PKN3 inhibition.

PKN3-IN-1: Optimal Experimental Applications

Live-Cell Target Engagement in Oncology

Leverage PKN3-IN-1's validated cellular potency (NanoBRET IC50 = 1.3 μM) and defined kinome selectivity to dissect PKN3-specific roles in PI3K/AKT-driven tumor progression, invasiveness, and metastasis. Its superior selectivity over GAK and other off-targets, compared to earlier leads like compound 9, ensures that observed effects on cell migration, proliferation, or phosphoproteomic changes can be confidently attributed to PKN3 inhibition rather than confounding kinase activities [1]. This is essential for validating PKN3 as a therapeutic target in prostate and pancreatic cancer models.

Phosphoproteomics for PKN3 Signaling Networks

Employ PKN3-IN-1 as a unique chemical probe to explore host-directed antiviral strategies. Its demonstrated ability to inhibit dengue virus replication in Huh7 cells (EC50 = 3.6 µM) with low cytotoxicity (CC50 > 10 µM) provides a quantitative benchmark for studying the role of host cell kinases in viral life cycles . This application is distinct from other PKN3 inhibitors lacking validated antiviral data and opens avenues for research into PKN3 as a pan-antiviral host factor.

Host-Directed Antiviral Screening for Dengue Virus

Utilize PKN3-IN-1 as a reference standard in kinome-wide selectivity panels and chemical proteomics workflows (e.g., Kinobeads, MIB-MS). Its well-annotated kinome interaction profile, defined by both DiscoverX and MIB-MS datasets against 234 and 350+ kinases respectively, makes it an ideal calibrant for assessing the selectivity of novel PKN3-targeting compounds and for developing next-generation chemogenomic libraries [1].

T-Cell Acute Lymphoblastic Leukemia (T-ALL) Target Validation

Apply PKN3-IN-1 in T-ALL cell line models to validate PKN3 as a therapeutic vulnerability. Given that PKN3 levels are elevated in human T-ALL and its deletion slows disease development without affecting normal hematopoiesis, PKN3-IN-1 provides a chemical alternative to genetic knockdown for acute target inhibition [1]. Its narrow kinome profile minimizes off-target toxicity concerns, enabling cleaner genotype-to-phenotype correlations in leukemia research.

Application

Selection Property

Validation Focus

Live-cell PKN3 engagement in oncology models

Cell-active probe with reported cellular target engagement

Real-time inhibition kinetics versus gradual siRNA depletion

Phosphoproteomic mapping of PKN3 substrates

Reported narrow off-target kinase profile

Minimize phosphorylation background from non-PKN3 kinases

Antiviral screening for dengue host dependency

Antiviral assay context with reported cytotoxicity data

Design phenotypic screens without confounding compound-induced cytotoxicity

• [1] Asquith, C.R.M., Temme, L., East, M.P., et al. Identification of 4-anilinoquin(az)oline as a cell-active protein kinase novel 3 (PKN3) inhibitor chemotype. ChemMedChem 17(12), e202200161 (2022). View Source